Cas no 950676-21-8 (Chlorocyclinone B)
Chlorocyclinone B structure
Product Name:Chlorocyclinone B
CAS No:950676-21-8
MF:C26H21ClO9
MW:512.892547369003
CID:2006486
Update Time:2025-03-10
Chlorocyclinone B Chemical and Physical Properties
Names and Identifiers
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- Chlorocyclinone B
- CHEMBL254814
- Methyl 9-[1-(acetyloxy)ethyl]-2-chloro-7,12-dihydro-6,8-dihydroxy-1-methoxy-3-methyl-7,12-dioxobenz[a]anthracene-10-carboxylate
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- Inchi： 1S/C26H21ClO9/c1-9-6-12-7-15(29)19-20(17(12)25(34-4)21(9)27)22(30)13-8-14(26(33)35-5)16(10(2)36-11(3)28)23(31)18(13)24(19)32/h6-8,10,29,31H,1-5H3
- InChI Key： MFLXCCWOEBQIHW-UHFFFAOYSA-N
- SMILES： COC(C1C(C(OC(=O)C)C)=C(O)C2=C(C(C3C4C(=CC(=C(C=4OC)Cl)C)C=C(O)C=3C2=O)=O)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- XLogP3: 1.766
Experimental Properties
- Density: 1.464±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 738.1±60.0 °C(Predicted)
- pka: 4.58±0.20(Predicted)
Chlorocyclinone B Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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